3'-Methoxy[1,1'-biphenyl]-2-amine
Overview
Description
3'-Methoxy[1,1'-biphenyl]-2-amine is a useful research compound. Its molecular formula is C13H13NO and its molecular weight is 199.25 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Intervalence Charge Transfer in Mixed-Valence Monocations
Research by Barlow et al. (2005) explored the intervalence charge-transfer (IVCT) in bis(triarylamines) linked with vinylene and phenylene-vinylene bridges, focusing on the electronic interactions within mixed-valence monocations. The study highlighted the solvatochromic behavior and electronic coupling of these compounds, contributing to the understanding of charge transport mechanisms in organic electronic materials (Barlow et al., 2005).
Inhibition of Melanin Production
Choi et al. (2002) investigated the effects of a nitrogen analog of stilbene, (4-methoxy-benzylidene)-(3-methoxy-phenyl)-amine, on melanin biosynthesis, revealing its potential as a skin whitening agent. This compound inhibited tyrosinase activity and showed UV-blocking effects, indicating its application in cosmetic formulations to reduce hyper-pigmentation (Choi et al., 2002).
High-Spin Organic Polymers
Kurata et al. (2007) described the synthesis and properties of triarylamine-bearing poly(1,4-phenylenevinylene), highlighting its reversible redox behavior and the formation of a durable aminium polyradical. This study presents the polymer's potential for creating high-spin organic materials with applications in magnetic and electronic devices (Kurata et al., 2007).
Electromagnetic Properties of Stilbene Derivatives
Michinobu et al. (2000) synthesized stilbene derivatives to analyze their electrochemical and magnetic properties. The study provided insights into the synthesis and behavior of bis(cation radical) species, contributing to the development of materials for electronic applications (Michinobu et al., 2000).
Excited-State Intermolecular Proton Transfer
Qin et al. (2019) explored the properties of excited-state intermolecular proton transfer (ESPT) in dendrites containing benzidine fragments. This research provided valuable information on the photophysical properties of organic chromophores and their potential applications in sensing and optoelectronics (Qin et al., 2019).
Mechanism of Action
Target of Action
It belongs to the class of organic compounds known as 2-phenylindoles , which are indoles substituted at the 2-position with a phenyl group. These compounds are known to interact with various biological targets, including enzymes and receptors, but the specific targets for this compound need further investigation.
Biochemical Pathways
For instance, it might affect the pathways related to the metabolism of aromatic compounds .
Action Environment
For instance, its stability might be affected by temperature, as suggested by the thermal instability of some related compounds .
Properties
IUPAC Name |
2-(3-methoxyphenyl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO/c1-15-11-6-4-5-10(9-11)12-7-2-3-8-13(12)14/h2-9H,14H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMQIDJIQNGOLKM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=CC=CC=C2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50374844 | |
Record name | SBB007488 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50374844 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
38089-02-0 | |
Record name | SBB007488 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50374844 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 38089-02-0 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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